molecular formula C15H17N3O B7510091 1-Methyl-3-(3-methylphenyl)-1-(pyridin-4-ylmethyl)urea

1-Methyl-3-(3-methylphenyl)-1-(pyridin-4-ylmethyl)urea

Cat. No. B7510091
M. Wt: 255.31 g/mol
InChI Key: WANBMBOZLABHHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-3-(3-methylphenyl)-1-(pyridin-4-ylmethyl)urea is a chemical compound that has been of interest to scientists due to its potential applications in scientific research. This compound is also known as MPPU and is a urea derivative that has been synthesized and studied for its biological activity.

Mechanism of Action

The mechanism of action of MPPU involves its binding to the GABA-A receptor, which is a type of receptor that is involved in the regulation of anxiety and other neurological processes. This binding results in the modulation of the GABAergic system, which can have an effect on anxiety and other neurological processes.
Biochemical and Physiological Effects:
MPPU has been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and other neurological processes. This compound has been shown to have an anxiolytic effect, which means that it can reduce anxiety levels in animals.

Advantages and Limitations for Lab Experiments

One advantage of using MPPU in lab experiments is that it has been shown to have an anxiolytic effect, which can be useful in studies involving anxiety and other neurological processes. However, one limitation of using MPPU is that it has not been extensively studied and its effects on humans are not well understood.

Future Directions

There are several future directions for the study of MPPU. One possible direction is to further investigate its effects on the GABAergic system and its potential applications in the treatment of anxiety and other neurological disorders. Another possible direction is to study its effects on other biological systems, such as the immune system and the cardiovascular system. Additionally, more research is needed to determine the safety and toxicity of MPPU in humans.

Synthesis Methods

The synthesis of MPPU involves the reaction of 4-(chloromethyl)pyridine with 3-methylbenzylamine, followed by the addition of 1-methylurea. This reaction results in the formation of MPPU as a white solid with a melting point of 135-137°C.

Scientific Research Applications

MPPU has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and other neurological processes.

properties

IUPAC Name

1-methyl-3-(3-methylphenyl)-1-(pyridin-4-ylmethyl)urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3O/c1-12-4-3-5-14(10-12)17-15(19)18(2)11-13-6-8-16-9-7-13/h3-10H,11H2,1-2H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WANBMBOZLABHHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)N(C)CC2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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